cyclo(glycyl-arginyl-glycyl-aspartyl-seryl-aspartyl-alanyl)

• CAS No.: 138749-61-8
• Product Name: cyclo(glycyl-arginyl-glycyl-aspartyl-seryl-aspartyl-alanyl)
• Molecular Formula: C24H38N10O12
• Molecular Weight: 658.6 g/mol
• IUPAC Name: (3S)-3-[[2-[[(2S)-2-[[2-[[(2S)-2-aminopropanoyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-1,3-dioxopropan-2-yl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C24H38N10O12/c1-11(25)20(43)29-7-16(37)32-13(3-2-4-28-24(26)27)21(44)30-8-17(38)33-14(6-19(41)42)22(45)34-15(10-36)23(46)31-12(9-35)5-18(39)40/h9-15H,2-8,25H2,1H3,(H,29,43)(H,30,44)(H,31,46)(H,32,37)(H,33,38)(H,34,45)(H,39,40)(H,41,42)(H4,26,27,28)/t11-,12-,13-,14-,15-/m0/s1
• Standard InChIKey: QSJSRXUJAVCFJQ-YTFOTSKYSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCC(=O)N[C@@H](CCCN=C(N)N)C(=O)NCC(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C=O)C(=O)N[C@@H](CC(=O)O)C=O)N
• SMILES: CC(C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(C=O)C(=O)NC(CC(=O)O)C=O)N
• Canonical SMILES: CC(C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(C=O)C(=O)NC(CC(=O)O)C=O)N
• Sequence: AGRGDXD
• Synonyms: cyclo(Gly-Arg-Gly-Asp-Ser-Asp-Ala); cyclo(glycyl-arginyl-glycyl-aspartyl-seryl-aspartyl-alanyl); cyclo(GRGDSPA)
• PubChem Compound: 3081288
• Last Modified: Nov 11 2021